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Compound of Interest

Compound Name: TCO-PEG4-Maleimide

Cat. No.: B8115188 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety, handling, and experimental

applications of TCO-PEG4-Maleimide, a heterobifunctional crosslinker integral to

advancements in bioconjugation, antibody-drug conjugate (ADC) development, and

proteomics. This document synthesizes available safety data, details established experimental

protocols, and presents visual workflows to ensure its safe and effective use in research and

development settings.

Chemical Identity and Properties
TCO-PEG4-Maleimide is a molecule designed with two distinct reactive functionalities

connected by a polyethylene glycol (PEG) spacer. The trans-cyclooctene (TCO) group

facilitates rapid and specific bioorthogonal "click" reactions with tetrazine-modified molecules,

while the maleimide group enables covalent bond formation with thiol-containing molecules,

such as cysteine residues in proteins. The PEG4 spacer enhances solubility in aqueous

solutions and provides spatial separation between the conjugated molecules.
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Property Value Source

Chemical Name TCO-PEG4-Maleimide BroadPharm[1]

Synonyms
trans-Cyclooctene-PEG4-

Maleimide
MedChemExpress[2]

Molecular Formula C₂₃H₃₆N₂O₈ BroadPharm

Molecular Weight 468.53 g/mol BroadPharm

CAS Number 2748945-56-2 BroadPharm

Solubility Soluble in DMSO, DMF, DCM BroadPharm

Safety Data and Hazard Information
A specific Safety Data Sheet (SDS) for TCO-PEG4-Maleimide is not readily available.

Therefore, this section compiles safety information from an SDS for a structurally analogous

compound, TCO-PEG4-NHS ester, and data for the individual reactive moieties (maleimide and

trans-cyclooctene) and the PEG linker.

GHS Hazard Classification (Inferred)
Based on the components, a precautionary GHS classification is provided. The parent

maleimide compound is classified as toxic if swallowed, causes severe skin burns and eye

damage, and may cause an allergic skin reaction.[3] The TCO-PEG4-NHS ester is noted to

cause mild skin irritation, is suspected of causing genetic defects, and may cause cancer and

organ damage through prolonged exposure.
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Hazard Class Category Hazard Statement
Source
(Analogous/Compo
nent)

Acute Toxicity, Oral 3
H301: Toxic if

swallowed

PubChem (Maleimide)

[3]

Skin

Corrosion/Irritation
1B

H314: Causes severe

skin burns and eye

damage

PubChem (Maleimide)

[3]

Skin Sensitization 1
H317: May cause an

allergic skin reaction
PubChem (Maleimide)

Germ Cell

Mutagenicity
2

H341: Suspected of

causing genetic

defects

MedChemExpress

(TCO-PEG4-NHS

ester)

Carcinogenicity 1A/1B
H350: May cause

cancer

MedChemExpress

(TCO-PEG4-NHS

ester)

Specific Target Organ

Toxicity (Single

Exposure)

2
H371: May cause

damage to organs

MedChemExpress

(TCO-PEG4-NHS

ester)

Specific Target Organ

Toxicity (Repeated

Exposure)

2

H373: May cause

damage to organs

through prolonged or

repeated exposure

MedChemExpress

(TCO-PEG4-NHS

ester)

Toxicological Data (Component-Based)
Quantitative toxicity data for TCO-PEG4-Maleimide is not available. The following data is for

the parent maleimide compound.

Parameter Value Species Source

LD50 (Oral) 7.76 mg/kg Mouse Sigma-Aldrich
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The PEG linker component is generally considered to have low toxicity and is biocompatible.

Similarly, trans-cyclooctene is utilized in bioorthogonal chemistry due to its favorable

toxicological profile in biological systems.

Handling and Storage
Proper handling and storage are crucial to maintain the integrity of TCO-PEG4-Maleimide and

ensure user safety.

Parameter Recommendation Source

Storage Temperature -20°C BroadPharm

Storage Conditions

Store in a tightly sealed

container, protected from light

and moisture.

BroadPharm

Handling Precautions

Handle in a well-ventilated

area, preferably in a fume

hood. Avoid inhalation of dust

or vapors. Avoid contact with

skin, eyes, and clothing.

MedChemExpress (TCO-

PEG4-NHS ester SDS)

Recommended Solvents

Anhydrous DMSO or DMF are

recommended for preparing

stock solutions.

BroadPharm

Personal Protective Equipment (PPE)
A comprehensive set of PPE should be worn when handling TCO-PEG4-Maleimide.
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PPE Type Specification
Source
(Analogous/Component)

Eye/Face Protection
Chemical safety goggles or a

face shield.

MedChemExpress (TCO-

PEG4-NHS ester SDS)

Skin Protection
Chemical-resistant gloves

(e.g., nitrile) and a lab coat.

MedChemExpress (TCO-

PEG4-NHS ester SDS)

Respiratory Protection

Use a NIOSH-approved

respirator if ventilation is

inadequate or for handling

large quantities.

MedChemExpress (TCO-

PEG4-NHS ester SDS)

First Aid Measures
In case of exposure, follow these first aid procedures.

Exposure Route First Aid Measure
Source
(Analogous/Component)

Inhalation

Move to fresh air. If breathing

is difficult, give oxygen. Seek

medical attention.

MedChemExpress (TCO-

PEG4-NHS ester SDS)

Skin Contact

Immediately wash with plenty

of soap and water. Remove

contaminated clothing. Seek

medical attention if irritation

persists.

MedChemExpress (TCO-

PEG4-NHS ester SDS)

Eye Contact

Immediately flush with plenty

of water for at least 15

minutes, lifting upper and

lower eyelids. Seek immediate

medical attention.

MedChemExpress (TCO-

PEG4-NHS ester SDS)

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Seek

immediate medical attention.

MedChemExpress (TCO-

PEG4-NHS ester SDS)
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Experimental Protocols and Workflows
TCO-PEG4-Maleimide is a versatile linker used in two primary conjugation reactions: thiol-

maleimide coupling and TCO-tetrazine ligation.

Thiol-Maleimide Conjugation Protocol
This protocol outlines the general steps for conjugating the maleimide moiety of TCO-PEG4-
Maleimide to a thiol-containing molecule, such as a protein with cysteine residues.

3.1.1 Materials

Thiol-containing protein (e.g., antibody)

TCO-PEG4-Maleimide

Reaction Buffer: Phosphate-buffered saline (PBS) or other amine-free buffer (e.g., HEPES,

MOPS) at pH 6.5-7.5.

Reducing agent (optional): TCEP (tris(2-carboxyethyl)phosphine) or DTT (dithiothreitol).

Quenching reagent: Free thiol such as cysteine or β-mercaptoethanol.

Anhydrous DMSO or DMF.

Purification system: Size-exclusion chromatography (SEC) or dialysis equipment.

3.1.2 Procedure

Protein Preparation:

Dissolve the thiol-containing protein in the reaction buffer to a concentration of 1-10

mg/mL.

If necessary, reduce disulfide bonds to generate free thiols by adding a 10-20 fold molar

excess of TCEP and incubating for 30-60 minutes at room temperature. DTT can also be

used, but must be removed prior to adding the maleimide reagent.

TCO-PEG4-Maleimide Stock Solution:
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Prepare a 10 mM stock solution of TCO-PEG4-Maleimide in anhydrous DMSO or DMF

immediately before use.

Conjugation Reaction:

Add a 10-20 fold molar excess of the TCO-PEG4-Maleimide stock solution to the protein

solution.

Incubate the reaction mixture for 1-2 hours at room temperature or overnight at 4°C with

gentle stirring.

Quenching:

(Optional) Add a free thiol (e.g., cysteine) in excess to quench any unreacted maleimide.

Purification:

Remove unreacted TCO-PEG4-Maleimide and other small molecules by SEC or dialysis.

Preparation

Reaction Purification

Prepare Thiol-Containing
Protein Solution

(pH 6.5-7.5)
Incubate Protein and

TCO-PEG4-Maleimide
(1-2h at RT or overnight at 4°C)

Add Maleimide
(10-20x excess)

Prepare TCO-PEG4-Maleimide
Stock Solution (DMSO/DMF)

Purify Conjugate
(SEC or Dialysis) Final_Product

TCO-Functionalized
Protein

Click to download full resolution via product page

Thiol-Maleimide Conjugation Workflow

TCO-Tetrazine Ligation Protocol
This protocol details the bioorthogonal reaction between a TCO-functionalized molecule

(prepared as in 3.1) and a tetrazine-modified molecule.
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3.2.1 Materials

TCO-functionalized molecule

Tetrazine-modified molecule

Reaction Buffer: PBS or other physiological buffer (pH 6.5-8.0).

Anhydrous DMSO or DMF.

Purification system (optional): SEC.

3.2.2 Procedure

Reactant Preparation:

Dissolve the TCO-functionalized molecule in the reaction buffer.

Prepare a stock solution of the tetrazine-modified molecule in anhydrous DMSO or DMF

and dilute to the desired concentration in the reaction buffer.

Ligation Reaction:

Mix the TCO-functionalized and tetrazine-modified molecules in a 1:1 to 1:1.5 molar ratio.

The reaction is typically rapid and can be complete within 5-60 minutes at room

temperature.

Purification:

If necessary, purify the final conjugate from any unreacted starting materials using SEC.
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Preparation

Reaction Purification (Optional)Prepare TCO-Functionalized
 Molecule in Buffer

Mix Reactants and Incubate
(5-60 min at RT)

Mix at 1:1 to 1:1.5
molar ratio

Prepare Tetrazine-Modified
Molecule in Buffer

Purify Final Conjugate
(SEC) Final_Conjugate

Final Bioconjugate

Click to download full resolution via product page

TCO-Tetrazine Ligation Workflow

Reaction Mechanisms
The utility of TCO-PEG4-Maleimide stems from two highly specific chemical reactions.

Thiol-Maleimide Michael Addition
The maleimide group reacts with a thiol via a Michael addition, forming a stable thioether bond.

Thiol-Maleimide Michael Addition

TCO-Tetrazine Inverse Electron-Demand Diels-Alder
(IEDDA) Reaction
The TCO group undergoes a [4+2] cycloaddition with a tetrazine, followed by a retro-Diels-

Alder reaction that releases nitrogen gas, resulting in a stable dihydropyridazine linkage.

TCO-Tetrazine IEDDA Reaction

Conclusion
TCO-PEG4-Maleimide is a powerful and versatile tool for researchers in drug development

and the life sciences. Its dual functionality allows for the precise and efficient construction of

complex bioconjugates. Adherence to the safety guidelines and experimental protocols outlined

in this guide will enable its safe and effective use, fostering innovation in the development of
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targeted therapeutics and advanced diagnostic agents. It is imperative for users to seek out the

most current and specific safety data for this compound as it becomes available and to always

conduct a thorough risk assessment before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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